Cas no 62261-58-9 ((3-Aminophenyl)(3,4-dimethylphenyl)methanone)

• Product Name: (3-Aminophenyl)(3,4-dimethylphenyl)methanone
• CAS No: 62261-58-9
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 452006
• PubChem ID: 684128
• Update Time: 2025-04-23

(3-Aminophenyl)(3,4-dimethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Aminophenyl)(3,4-dimethylphenyl)methanone
• (3-aminophenyl)-(3,4-dimethylphenyl)methanone
• CHEMBRDG-BB 5233558
• Methanone, (3-aminophenyl)(3,4-dimethylphenyl)-
• METHYL 4-METHOXYNICOTINATE
• 3'-amino-3,4-dimethyl-benzophenone
• HMS1546O01
• BS-38250
• BDBM94011
• CS-0326846
• 3-(3,4-DIMETHYLBENZOYL)ANILINE
• SR-01000412041
• HMS2599D13
• (3-aminophenyl)(3,4-dimethylphenyl)methanone, AldrichCPR
• MFCD00446980
• SMR000304907
• DTXSID80350616
• SR-01000412041-1
• cid_684128
• 62261-58-9
• Oprea1_303466
• MLS000722912
• AKOS001597351
• CBDivE_002773
• SB80103
• TimTec1_004533
• CHEMBL1597778

• MDL： MFCD00446980
• Inchi： 1S/C15H15NO/c1-10-6-7-13(8-11(10)2)15(17)12-4-3-5-14(16)9-12/h3-9H,16H2,1-2H3
• InChI Key： OLVMPYGFMSAMBB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 225.11500
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 3.69780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3-Aminophenyl)(3,4-dimethylphenyl)methanone

Introduction to (3-Aminophenyl)(3,4-dimethylphenyl)methanone and Its Significance in Modern Chemical Research

(3-Aminophenyl)(3,4-dimethylphenyl)methanone, with the CAS number 62261-58-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various chemical syntheses and biological studies. The combination of an aminophenyl group and a dimethylphenyl group in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in the development of novel compounds.

The structural composition of (3-Aminophenyl)(3,4-dimethylphenyl)methanone involves a methanone core connected to two aromatic rings: a 3-aminophenyl ring and a 3,4-dimethylphenyl ring. This arrangement not only contributes to its complex reactivity but also opens up numerous possibilities for further functionalization. The presence of the amino group on the phenyl ring enhances its nucleophilicity, making it a suitable candidate for reactions such as nucleophilic substitution and condensation reactions. On the other hand, the dimethylphenyl group introduces steric hindrance and electronic effects that can influence the overall reactivity and stability of the molecule.

In recent years, there has been growing interest in exploring the applications of (3-Aminophenyl)(3,4-dimethylphenyl)methanone in pharmaceutical research. Its structural motifs are reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or intermediate in the synthesis of drugs targeting various therapeutic areas. For instance, the amine functionality can be readily converted into other nitrogen-containing heterocycles, which are prevalent in many pharmacologically active compounds. Additionally, the aromatic rings can be modified through cross-coupling reactions to introduce additional functional groups, further expanding its synthetic utility.

One of the most compelling aspects of (3-Aminophenyl)(3,4-dimethylphenyl)methanone is its potential role in the development of novel agrochemicals. The structural features of this compound make it a promising candidate for designing molecules that can interact with biological targets in plants. For example, derivatives of this compound have shown promise in preliminary studies as inhibitors of certain enzymes involved in plant growth regulation. By fine-tuning the substituents on the aromatic rings, researchers can modulate the bioactivity and selectivity of these derivatives, leading to more effective and environmentally friendly agrochemicals.

The synthesis of (3-Aminophenyl)(3,4-dimethylphenyl)methanone is another area where significant advancements have been made. Modern synthetic methodologies have enabled chemists to access this compound with high efficiency and purity. One common approach involves the condensation reaction between an appropriate ketone derivative and an amine-bearing phenol under controlled conditions. Advances in catalytic systems have further streamlined this process, reducing reaction times and improving yields. These improvements have not only made the synthesis more accessible but also opened up new avenues for exploring its derivatives.

The biological activity of (3-Aminophenyl)(3,4-dimethylphenyl)methanone has also been a subject of extensive research. Studies have shown that certain derivatives of this compound exhibit interesting pharmacological properties. For instance, some modifications have led to compounds with anti-inflammatory effects, which could be valuable in developing new treatments for chronic inflammatory diseases. Additionally, preliminary investigations suggest that these derivatives may have potential applications in neurodegenerative disorders due to their ability to interact with specific neurotransmitter receptors.

In conclusion, (3-Aminophenyl)(3,4-dimethylphenyl)methanone (CAS no. 62261-58-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable building block for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and biology.